Cas no 929250-35-1 ((6-(benzyloxy)pyridin-3-yl)boronic acid)

• Product Name: (6-(benzyloxy)pyridin-3-yl)boronic acid
• CAS No: 929250-35-1
• MF: C₁₂H₁₂BNO₃
• MW: 229.039583206177
• MDL: MFCD06798262
• CID: 93228
• PubChem ID: 17750216
• Update Time: 2025-06-14

(6-(benzyloxy)pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-(Benzyloxy)pyridin-3-yl)boronic acid
• 6-Benzyloxypyridine-3-boronic acid
• 6-Benzyloxypyridine-3-boronic Acid (contains varying amounts of Anhydride)
• (6-phenylmethoxypyridin-3-yl)boronic acid
• 2-BENZYLOXYPYRIDINE-5-BORONIC ACID
• 6-(Benzyloxy)pyridin-3-yl-3-boronic acid
• 6-(BENZYLOXY)PYRIDINE-3-BORONIC ACID
• 6-Benzyloxypyridin-3-ylboronic acid
• 2-Benzyloxypyridine-5-boronic Acid (contains varying amounts of Anhydride)
• 2-Benzyloxy-pyridine-5-boronic acid
• [6-(Benzyloxy)pyridin-3-yl]boronic acid
• 6-(benzyloxy)pyridin-3-ylboronic acid
• AMTB318
• CUZOGAUUSKBDAO-UHFFFAOYSA-N
• ZXBA000352
• B-[6-(Phenylmethoxy)-3-pyridinyl]boronic acid (ACI)
• [2-(Benzyloxy)pyridin-5-yl]boronic acid
• AM87442
• AC-33447
• STR11361
• 929250-35-1
• MFCD06798262
• 6-(BENZYLOXY)PYRIDINE-3-BORONICACID
• CHEMBL3236874
• B5889
• CS-0156152
• AKOS015839397
• SY037167
• SCHEMBL1696142
• DTXSID20590357
• 2-benzyloxypyridine-5-boronic acid, AldrichCPR
• C12H12BNO3
• AB29893
• EN300-212531
• FT-0714185
• DB-000496
• (6-(benzyloxy)pyridin-3-yl)boronic acid

• MDL： MFCD06798262
• Inchi： 1S/C12H12BNO3/c15-13(16)11-6-7-12(14-8-11)17-9-10-4-2-1-3-5-10/h1-8,15-16H,9H2
• InChI Key： CUZOGAUUSKBDAO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(B(O)O)=CN=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.09100
• Monoisotopic Mass: 229.0910234 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 229.04
• Topological Polar Surface Area: 62.6

Experimental Properties

• Density: 1.254
• Melting Point: 107-110°C
• Boiling Point: 423.4℃ at 760 mmHg
• Flash Point: 209.8°C
• Refractive Index: 1.596
• PSA: 62.58000
• LogP: 0.34040

(6-(benzyloxy)pyridin-3-yl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (6-(benzyloxy)pyridin-3-yl)boronic acid

Recent Advances in the Application of (6-(Benzyloxy)pyridin-3-yl)boronic Acid (CAS: 929250-35-1) in Chemical Biology and Pharmaceutical Research

The compound (6-(benzyloxy)pyridin-3-yl)boronic acid (CAS: 929250-35-1) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a boronic acid derivative, it serves as a crucial building block in the synthesis of complex molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its role in Suzuki-Miyaura cross-coupling reactions, enabling the efficient construction of biaryl structures that are prevalent in many bioactive compounds. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, biological activity, and potential therapeutic applications.

One of the most notable advancements in the use of (6-(benzyloxy)pyridin-3-yl)boronic acid is its incorporation into the design of novel kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully utilized this boronic acid derivative to develop potent and selective inhibitors targeting specific kinases, such as EGFR and BTK. For instance, a recent study demonstrated that derivatives of (6-(benzyloxy)pyridin-3-yl)boronic acid exhibited nanomolar inhibitory activity against EGFR mutants, which are commonly resistant to first-generation kinase inhibitors. These findings underscore the compound's potential in addressing drug resistance challenges in oncology.

In addition to its role in kinase inhibition, (6-(benzyloxy)pyridin-3-yl)boronic acid has been explored for its applications in proteolysis-targeting chimeras (PROTACs). PROTACs are a promising therapeutic modality that leverages the ubiquitin-proteasome system to degrade target proteins. The boronic acid moiety in this compound can serve as a warhead to bind to specific proteins, facilitating their degradation. Recent research has shown that PROTACs incorporating (6-(benzyloxy)pyridin-3-yl)boronic acid effectively degrade oncogenic proteins in vitro and in vivo, offering a new avenue for targeted cancer therapy. This approach has the potential to overcome limitations associated with traditional small-molecule inhibitors, such as off-target effects and acquired resistance.

The synthetic versatility of (6-(benzyloxy)pyridin-3-yl)boronic acid has also been demonstrated in the development of fluorescent probes for bioimaging. Boronic acids are known for their ability to form reversible covalent bonds with diols, making them ideal for detecting sugars and other biomolecules. Researchers have recently designed fluorescent probes based on this compound to monitor glucose levels in live cells, providing a non-invasive tool for studying metabolic disorders. These probes exhibit high selectivity and sensitivity, enabling real-time visualization of cellular processes. Such advancements highlight the compound's utility beyond therapeutic applications, extending into diagnostic and research tools.

Despite its promising applications, challenges remain in the optimization of (6-(benzyloxy)pyridin-3-yl)boronic acid-based compounds. Issues such as poor solubility, metabolic instability, and off-target effects need to be addressed to fully realize their therapeutic potential. Recent efforts have focused on structural modifications to improve pharmacokinetic properties, including the introduction of solubilizing groups and the use of prodrug strategies. Additionally, computational modeling and high-throughput screening have been employed to identify optimal derivatives with enhanced efficacy and safety profiles. These approaches are expected to accelerate the translation of boronic acid-based compounds into clinical applications.

In conclusion, (6-(benzyloxy)pyridin-3-yl)boronic acid (CAS: 929250-35-1) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from kinase inhibition to PROTAC development and bioimaging, underscore its versatility and potential impact on drug discovery. Ongoing research efforts aimed at addressing its limitations and expanding its utility are likely to yield innovative therapeutic and diagnostic tools in the near future. As the field continues to evolve, this compound is poised to play a central role in advancing precision medicine and targeted therapies.